Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride

Catalog No.
S13812862
CAS No.
M.F
C7H13ClN2O2
M. Wt
192.64 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydroc...

Flexible piperidine amino-alcohols require multi-step protecting group strategies, increasing solvent usage and cycle times. Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride eliminates this by providing a pre-cyclized, rigidified scaffold with direct regioselectivity at the piperidine nitrogen.

  • Non-hygroscopic HCl salt ensures reproducible stoichiometry and stable automated dispensing.
  • Thermal stability >235 °C permits high-temperature Buchwald-Hartwig/Suzuki couplings without degradation.
  • Ideal for automated parallel synthesis and fragment-based library production.

Product Name

Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride

IUPAC Name

1,4,4a,5,6,7,8,8a-octahydropyrido[4,3-d][1,3]oxazin-2-one;hydrochloride

Molecular Formula

C7H13ClN2O2

Molecular Weight

192.64 g/mol

InChI

InChI=1S/C7H12N2O2.ClH/c10-7-9-6-1-2-8-3-5(6)4-11-7;/h5-6,8H,1-4H2,(H,9,10);1H

InChI Key

STKFMIGDKIUMKE-UHFFFAOYSA-N

Canonical SMILES

C1CNCC2C1NC(=O)OC2.Cl

Synonyms

Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride, Octahydropyrido[4,3-d][1,3]oxazin-2-one HCl, Perhydropyrido[4,3-d][1,3]oxazin-2-one hydrochloride, 2-Oxa-5,8-diazabicyclo[4.3.0]nonan-3-one hydrochloride, Hexahydro-1H-pyrido[4,3-d][1,3]oxazin-2(3H)-one hydrochloride

Purity

≥95%

Package Size

0.5 g, 1 g, 5 g, 10 g, 25 g

Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride is a conformationally restricted, bicyclic piperidine derivative featuring a fused cyclic carbamate. In modern medicinal chemistry and agrochemical development, this scaffold serves as a rigidified equivalent of flexible piperidine amino-alcohols. The incorporation of the 1,3-oxazin-2-one ring significantly reduces conformational entropy, which is highly prized for improving target binding affinities and metabolic stability in lead optimization. Supplied as a highly crystalline hydrochloride salt, this building block ensures reproducible stoichiometry and extended shelf-life, making it an essential precursor for the synthesis of kinase inhibitors, IDH modulators, and complex spirocyclic or fused-ring libraries [1].

Research Fit

Scaffold Saturated octahydro-pyrido[4,3-d]oxazinone, defined chiral configuration
Role Building block for CNS target engagement studies and regioisomer specificity control
Format Hydrochloride salt for aqueous solubility; free base properties align with CNS lead-like space

Procurement teams often consider substituting fused bicyclic scaffolds with their open-chain or flexible counterparts, such as 4-amino-3-hydroxymethylpiperidine, to reduce initial material costs. However, this substitution introduces severe downstream inefficiencies. Flexible amino-alcohols require multi-step protection and deprotection sequences to differentiate the primary amine, secondary amine, and hydroxyl groups during library synthesis, driving up solvent usage, cycle times, and overall cost-of-goods. Furthermore, the free base forms of these compounds are often hygroscopic oils or low-melting solids that complicate automated dispensing. By utilizing the pre-cyclized, rigidified oxazinone hydrochloride, chemists bypass these protection steps, achieving direct, regioselective functionalization at the piperidine nitrogen while maintaining precise handling properties [1].

Substitution Risk

Regioisomer mismatch

[4,3-e] regioisomer may shift biological activity toward antibacterial function, altering intended target profile for CNS or other applications.

Saturation state

Planar aromatic oxazinone analogs lack the 3D shape reported to improve metabolic stability and CNS permeability; benefits may not transfer to unsaturated scaffolds.

Salt form and H-bonding

Free base may exhibit lower aqueous solubility and altered H-bond donor capacity; handling and formulation behaviour may differ, requiring synthetic protocol adjustments.

Eliminating Protection-Deprotection Cycles

The fused cyclic carbamate inherently masks the amino-alcohol functionality, allowing for direct, regioselective N-alkylation or N-arylation at the piperidine nitrogen. When compared to the flexible analog 4-amino-3-hydroxymethylpiperidine, which requires a minimum of two protection steps (e.g., N-Boc, O-TBDMS) to achieve the same vector selectivity, the octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one scaffold reduces the synthetic pathway by two steps. This improves overall yield by an average of 35% across standard cross-coupling workflows and drastically reduces solvent and reagent overhead [1].

Evidence DimensionSynthetic steps to selective piperidine N-functionalization
Target Compound Data1 step (direct coupling)
Comparator Or Baseline4-amino-3-hydroxymethylpiperidine (3 steps)
Quantified Difference66% reduction in step count; ~35% higher overall yield
ConditionsStandard Buchwald-Hartwig amination or reductive amination workflows

Reducing step count directly lowers the cost-of-goods and accelerates turnaround times in high-throughput library synthesis.

Saturation vs. planarity
Class-level inference
Reported >10-fold improvement in human liver microsome stability and high CSF penetration for saturated scaffold
Supports saturated scaffold selection for CNS programs
Data from analogous cis-HHPO series (Kuhn et al., 2024)

Solid-State Stability for Automated Dispensing

For high-throughput screening and automated library production, building blocks must maintain free-flowing solid-state properties. Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride exhibits a highly crystalline structure with minimal moisture uptake (<0.5% weight gain at 75% relative humidity over 48 hours). In contrast, the corresponding free base is highly hygroscopic, deliquescing into a sticky gum under identical conditions, which causes dispensing errors and stoichiometric inaccuracies during robotic weighing [1].

Evidence DimensionMoisture uptake (hygroscopicity)
Target Compound Data<0.5% weight gain
Comparator Or BaselineOctahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one free base (>12% weight gain, deliquescence)
Quantified Difference>24-fold reduction in moisture uptake
ConditionsDynamic Vapor Sorption (DVS) at 75% RH, 25°C, 48 hours

Reliable solid-state properties prevent costly downtime and stoichiometric errors in automated compound management systems.

Regioisomer specificity
Class-level inference
MIC 0.5 µg/mL ([4,3-e] antibiotic example) vs. inactive (>32 µg/mL) for incorrect substitution
Regioisomer identity determines pharmacological function; [4,3-d] for non-antibiotic design
Broth microdilution against S. aureus (Patent US20140309218)

Enhanced Thermal Stability for Cross-Coupling

The hydrochloride salt of this bicyclic scaffold provides robust thermal stability, which is critical when employing high-temperature catalytic methods. Differential Scanning Calorimetry (DSC) indicates a decomposition onset of >235°C for the hydrochloride salt, whereas the free base begins to degrade via ring-opening and oxidation pathways at approximately 160°C. This expanded thermal window allows the HCl salt to be utilized in demanding microwave-assisted syntheses and high-boiling solvent reactions without significant yield loss due to precursor degradation [1].

Evidence DimensionThermal decomposition onset (T_decomp)
Target Compound Data>235°C
Comparator Or BaselineFree base form (~160°C)
Quantified Difference75°C increase in thermal stability window
ConditionsDifferential Scanning Calorimetry (DSC), 10°C/min heating rate in N2

Higher thermal stability allows procurement to source a single building block compatible with both mild and harsh, high-temperature synthetic protocols.

Physicochemical profile
Supporting evidence
Free base: HBD 2, tPSA 43.9 Ų; salt MW +44.5 g/mol vs. aromatic analog
Salt form and saturation enhance solubility and formulation versatility
Calculated properties (PubChem)

Metabolic Stability in Lead Optimization

When incorporated into active pharmaceutical ingredients, the rigid 1,3-oxazin-2-one ring restricts the conformational flexibility of the piperidine core, shielding vulnerable C-H bonds from cytochrome P450-mediated oxidation. In comparative microsomal assays, lead compounds featuring the octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one motif consistently demonstrate lower intrinsic clearance (CLint) compared to matched pairs containing the flexible 4-amino-3-hydroxymethylpiperidine motif. This structural rigidity translates to improved pharmacokinetic profiles, making it a highly desirable scaffold for oral drug development [1].

Evidence DimensionIntrinsic clearance (CLint) of derived lead compounds
Target Compound Data~15-30 µL/min/mg protein
Comparator Or BaselineFlexible amino-alcohol matched pairs (>60 µL/min/mg protein)
Quantified Difference>50% reduction in intrinsic clearance
ConditionsHuman liver microsome (HLM) stability assay, 37°C, 30 min incubation

Procuring pre-rigidified scaffolds directly addresses late-stage metabolic liabilities, reducing the risk of clinical candidate attrition.

Kinase and IDH Inhibitor Library Synthesis

Due to its non-hygroscopic solid state and the elimination of required protection-deprotection steps, this compound is highly suited for automated, parallel synthesis workflows. Procurement for library generation benefits from the direct regioselectivity at the piperidine nitrogen, enabling rapid diversification [1].

Fragment-Based Drug Discovery (FBDD)

The scaffold serves as an excellent rigidified, low-molecular-weight fragment with defined exit vectors. Its enhanced metabolic stability (low intrinsic clearance) makes it a reliable starting point for structure-activity relationship (SAR) exploration in oral drug development [2].

High-Temperature Cross-Coupling Reactions

The high thermal stability of the hydrochloride salt (>235°C decomposition onset) makes it the preferred choice for demanding Buchwald-Hartwig or Suzuki-Miyaura couplings in high-boiling solvents, where the free base equivalent would undergo thermal degradation [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
CNS MAGL inhibitor scaffold design
Saturated 3D architecture, chiral configuration
Metabolic stability and CNS permeability assessment in target series
Antibiotic SAR specificity determination
Regioisomeric identity [4,3-d] for negative control
Regioisomer-dependent activity profiling against Gram-positive strains
Chiral peptidomimetic synthesis
Constrained geometry, zero rotatable bonds, HCl salt solubility
Coupling efficiency and chiral integrity under synthetic conditions

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

3

Exact Mass

192.0665554 g/mol

Monoisotopic Mass

192.0665554 g/mol

Heavy Atom Count

12

Explore Compound Types